Phosphorous acid tris(2-nonylphenyl) ester Phosphorous acid tris(2-nonylphenyl) ester
Brand Name: Vulcanchem
CAS No.: 16784-72-8
VCID: VC0095390
InChI: InChI=1S/C45H69O3P/c1-4-7-10-13-16-19-22-31-40-34-25-28-37-43(40)46-49(47-44-38-29-26-35-41(44)32-23-20-17-14-11-8-5-2)48-45-39-30-27-36-42(45)33-24-21-18-15-12-9-6-3/h25-30,34-39H,4-24,31-33H2,1-3H3
SMILES: CCCCCCCCCC1=CC=CC=C1OP(OC2=CC=CC=C2CCCCCCCCC)OC3=CC=CC=C3CCCCCCCCC
Molecular Formula: C45H69O3P
(CH3(CH2)8C6H4O)3P
C45H69O3P
Molecular Weight: 689 g/mol

Phosphorous acid tris(2-nonylphenyl) ester

CAS No.: 16784-72-8

Natural Products

VCID: VC0095390

Molecular Formula: C45H69O3P
(CH3(CH2)8C6H4O)3P
C45H69O3P

Molecular Weight: 689 g/mol

Phosphorous acid tris(2-nonylphenyl) ester - 16784-72-8

CAS No. 16784-72-8
Product Name Phosphorous acid tris(2-nonylphenyl) ester
Molecular Formula C45H69O3P
(CH3(CH2)8C6H4O)3P
C45H69O3P
Molecular Weight 689 g/mol
IUPAC Name tris(2-nonylphenyl) phosphite
Standard InChI InChI=1S/C45H69O3P/c1-4-7-10-13-16-19-22-31-40-34-25-28-37-43(40)46-49(47-44-38-29-26-35-41(44)32-23-20-17-14-11-8-5-2)48-45-39-30-27-36-42(45)33-24-21-18-15-12-9-6-3/h25-30,34-39H,4-24,31-33H2,1-3H3
Standard InChIKey WGKLOLBTFWFKOD-UHFFFAOYSA-N
Impurities Chlorine
Di(nonylphenyl)phenylphosphite (CAS 25417-08-7); Typical concentration (% w/w): 0.05% w/w.
Phenol (CAS 108-95-2); Typical concentration (% w/w): < 0.1% w/w.
Nonylphenol (CAS 25154-52-3); Typical concentration (% w/w): < 5% w/w.
SMILES CCCCCCCCCC1=CC=CC=C1OP(OC2=CC=CC=C2CCCCCCCCC)OC3=CC=CC=C3CCCCCCCCC
Canonical SMILES CCCCCCCCCC1=CC=CC=C1OP(OC2=CC=CC=C2CCCCCCCCC)OC3=CC=CC=C3CCCCCCCCC
Boiling Point 300 °C, OECD Guideline 103 (Boiling point/boiling range), has an onset of degradation at 322 °C under nitrogen
Colorform Clear liquid
Density 0.98 g/cu cm at 20 °C
Relative density (water = 1): 0.98
Flash Point 207 °C (405 °F) - closed cup
207 °C c.c.
Melting Point 6 °C (pour point), OECD Guideline 102 (Melting point / Melting Range)
Physical Description COLOURLESS VISCOUS LIQUID.
Shelf Life Chemical stability: Stable under recommended storage conditions.
Solubility In water, <0.6 mg/L at 24 °C, pH 7 (OECD Guideline 105 (Water Solubility))
In water, <0.05 mg/L (indirect solubility method)
In water, 6.9X10-7 mg/L at 25 °C (fragment estimation)
Solubility in water, g/100ml: 4.1
Synonyms Phosphorous acid tris(2-nonylphenyl) ester
Vapor Pressure 0.058 Pa at 25 °C (0.000435 mm Hg), extrapolated from measured data at higher temperatures
Vapor pressure, Pa at 25 °C: 0.058
PubChem Compound 85595
Last Modified Nov 11 2021
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